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Compound of Interest

Compound Name: 3,6-Dichloropyridazine

Cat. No.: B152260

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a
formal risk assessment or the information provided in a Safety Data Sheet (SDS). Always
consult the specific SDS for 3,6-Dichloropyridazine provided by the manufacturer before
handling this chemical.

Executive Summary

3,6-Dichloropyridazine is a versatile heterocyclic organic compound widely utilized as a key
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its reactivity, primarily
due to the two chlorine substituents on the pyridazine ring, makes it a valuable building block
for more complex molecules.[2] However, this reactivity also necessitates a thorough
understanding of its potential hazards and the implementation of rigorous safety protocols. This
guide provides an in-depth overview of the safety and handling precautions for 3,6-
Dichloropyridazine, including its physical and chemical properties, toxicological data, detailed
handling procedures, and emergency response protocols, tailored for a laboratory and drug
development environment.

Hazard Identification and Classification

3,6-Dichloropyridazine is classified as a hazardous chemical.[3] It is toxic if swallowed,
harmful if inhaled, and causes significant skin and eye irritation.[3][4][5] It may also cause
respiratory irritation.[3][5]
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GHS Hazard Statements:

e H301/H302: Toxic or Harmful if swallowed[2][4][5][6]

H315: Causes skin irritation[2][5]

H319: Causes serious eye irritation[2][5]

H331: Toxic if inhaled([7]

H335: May cause respiratory irritation[2][5]

H373: May cause damage to organs through prolonged or repeated exposure[7]
Signal Word: Danger[2][3][5]

Pictograms:

e GHSO06 (Skull and Crossbones)[5]

e GHSO07 (Exclamation Mark)[4]

Quantitative Data Summary

The following tables summarize the key quantitative data for 3,6-Dichloropyridazine.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)
Molecular Formula CaH2CI2N2 [31[8]
Molecular Weight 148.98 g/mol [819]
Off-white to brownish
Appearance ) [2][8]
crystalline powder
Melting Point 65 - 69 °C [3]
Boiling Point ~250-252°C [2]
Sparingly soluble in water
N (0.0012 g/L). Soluble in
Solubility ] ) [2][6]
organic solvents like ethanol
and acetone.
Density ~1.47 g/cm3 [2]
Vapor Pressure No data available [3]
Endpoint Species Route Value Reference(s)
LD50 Rat Oral >50 mg/kg [8]
LD50 (ATE) - Oral 500 mg/kg [4]
LC50 Rat Inhalation >1070 mg/m3/4H  [8][9]

Table 3: Fire Safety Data
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Property Value Reference(s)
Flash Point Not available/applicable [31[8]
Autoignition Temperature Not applicable [3]
This material in sufficient
quantity and reduced particle
. size is capable of creating a
Flammability ) [8][10]
dust explosion. Vapors may
form explosive mixtures with
air.
Water spray, alcohol-resistant
Suitable Extinguishing Media foam, dry chemical, carbon [3B115][11]
dioxide (COy2).
Unsuitable Extinguishing Use of water spray may be (10]
Media inefficient.
) Hydrogen chloride, nitrogen
Hazardous Combustion )
oxides (NOx), carbon [51[8][10]

Products

monoxide, carbon dioxide.

Experimental Protocols: Safe Handling and Use

Adherence to strict protocols is mandatory when handling 3,6-Dichloropyridazine.

Protocol for General Handling and Dispensing

e Preparation:

o Confirm that a currently valid Safety Data Sheet (SDS) is accessible.

o Ensure an eyewash station and safety shower are in close proximity and operational.[8]

o All handling of solid 3,6-Dichloropyridazine must be conducted within a certified chemical

fume hood to minimize inhalation exposure.[10]

o Personal Protective Equipment (PPE):
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o Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[8][10]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Gloves must be
inspected prior to use and disposed of after use in accordance with laboratory practices.[5]
[11]

o Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin
exposure.[8][10]

o Respiratory Protection: If there is a risk of dust generation and engineering controls are
insufficient, use a NIOSH/MSHA or European Standard EN 149 approved respirator with
appropriate particulate filters (e.g., N95).[8] A full respiratory protection program meeting
OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be followed.[10]

» Dispensing:

[e]

Designate a specific area within the fume hood for dispensing.

o

Use tools (spatulas, scoops) that minimize dust generation.

[¢]

Keep the container tightly closed when not in use.[8][10]

[¢]

Avoid performing actions that could generate dust, such as crushing or grinding, outside of
a contained system.

o Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[2][3]
o Clean the work area and tools to remove any residual chemical.

o Remove contaminated clothing and wash it before reuse.[8][10]

Protocol for Storage

o Container: Store in a tightly sealed, original, or compatible container.[8][10]
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Location: Store in a cool, dry, dark, and well-ventilated area.[2][10] The recommended
storage temperature is below +30°C.[6]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents,
bases, and amines.[3][10] Keep away from heat, sparks, or open flames.[10]

Access: Secure the storage area and limit access to trained and authorized personnel. The
storage area should be clearly labeled.[10]

Protocol for Waste Disposal

Classification: 3,6-Dichloropyridazine is considered hazardous waste. Waste generators
must comply with local, regional, and national hazardous waste regulations for complete and
accurate classification.[3][8]

Collection:

o Collect waste material in designated, properly labeled, and sealed hazardous waste
containers.

o Relatively unreactive organic reagents should be collected in container A. If halogenated,
they should be collected in container B. For solid residues, use container C.[6]

Disposal Method:
o Do not dispose of with household garbage or allow it to reach the sewage system.[4]

o Engage a licensed professional waste disposal service. Disposal may involve incineration
in a chemical incinerator equipped with an afterburner and scrubber.[5]

o Dispose of contaminated packaging as unused product.[5]

Emergency Procedures
Protocol for Accidental Release (Spill)

o Evacuation & Isolation: Evacuate non-essential personnel from the immediate area. Isolate

the spill and eliminate all ignition sources.[10]
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» Ventilation: Ensure adequate ventilation.

o Personal Protection: Don appropriate PPE as outlined in section 4.1, including respiratory
protection. For large spills, fully encapsulating, vapor-protective clothing may be necessary.
[10]

e Containment & Cleanup:

o

Avoid generating dust.[8][10]

[¢]

For solid spills, carefully sweep or vacuum up the material. Use non-sparking tools.[10]

[¢]

Place the collected material into a suitable, labeled container for hazardous waste
disposal.[8][10]

[e]

A vapor-suppressing foam may be used to reduce vapors if applicable.[10]

[e]

Clean the spill area thoroughly once the material is removed.

e Reporting: Report the incident to the appropriate environmental health and safety personnel.

Protocol for First Aid

o General Advice: Move the victim to fresh air. Call a poison control center or doctor for
treatment advice. Provide the Safety Data Sheet to medical personnel.[3][5] Immediate
medical attention is required in cases of significant exposure.[3]

e Inhalation:
o Remove the victim to fresh air immediately.[10]
o If breathing is difficult, give oxygen.[8]

o If the victim is not breathing, give artificial respiration. Do not use the mouth-to-mouth
method; use a pocket mask with a one-way valve or other proper respiratory medical
device.[3][10]

o Seek immediate medical attention.[3]
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¢ Skin Contact:

o

Immediately remove all contaminated clothing.[4]

[¢]

Flush the skin with plenty of soap and water for at least 15 minutes.[10]

[¢]

If skin irritation occurs or persists, get medical advice/attention.[2][3]

[e]

Wash contaminated clothing before reuse.[8]
e Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[8][10]

o Remove contact lenses, if present and easy to do. Continue rinsing.[2][3]
o Seek immediate medical advice.[3]
 Ingestion:

o Do NOT induce vomiting.[3][10]

[¢]

Rinse mouth with water.[2][5]

[¢]

If the person is conscious and alert, give 2-4 cupfuls of milk or water.[10]

[e]

Never give anything by mouth to an unconscious person.[5][8]

(¢]

Immediately call a POISON CENTER or doctor.[3][5]

Mandatory Visualizations

The following diagrams illustrate key safety and handling workflows for 3,6-
Dichloropyridazine.
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PPE Selection for 3,6-Dichloropyridazine Handling

Start: Handling Solid
3,6-Dichloropyridazine

Is work performed in a
certified chemical fume hood?

Mandatory Base PPE:
- Chemical Safety Goggles (EN166/ANSI Z287.1)
- Chemical-Resistant Gloves

- Lab Coat

STOP:
Work cannot proceed safely.
Re-evaluate engineering controls.

Is there a risk of
dust generation or aerosolization?

Add Respiratory Protection:
- NIOSH/EN149 Approved Respirator

(e.g., N95 for dust)

Proceed with Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for 3,6-Dichloropyridazine.
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Accidental Spill Response Protocol

Spill of 3,6-Dichloropyridazine
Detected

Alert others & Evacuate
non-essential personnel

'

Don appropriate PPE:
- Goggles, Gloves, Lab Coat
- Respirator

'

Ensure adequate ventilation.
Eliminate ignition sources.

'

Contain the spill.
Prevent entry into drains.

'

Clean up using non-sparking tools.
Avoid creating dust.
Vacuum or sweep material.

'

Place waste in a sealed,
labeled hazardous waste container.

'

Decontaminate the spill area.

Report the incident to EHS.

Click to download full resolution via product page

Caption: Spill Response Workflow for 3,6-Dichloropyridazine.
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First Aid for Exposure to 3,6-Dichloropyridazine

Exposure Occurs

What is the route of exposure?

Inhalation

Skin Contact Ingestion

Inhalation Eye Contact

1. Move to fresh air. 1. Remove contaminated clothing. 1. Immediately flush eyes with water for 15+ min. 1. DO NOT induce vomiting.
2. Give oxygen if breathing is difficult. 2. Rinse mouth.
. o P h 2. Flush skin with soap and water for 15+ min. 2. Remove contact lenses if possible. P
3. Give artificial respiration if not breathing (no mouth-to-mouth) 3. Seok modical attention f mitation persists 3 Seok IMMEDIATE madical attontion 3. Give 2-4 glasses of water/milk if conscious.
4. Seek IMMEDIATE medical attention. . e _ . . 4. Seek IMMEDIATE medical attention.

Click to download full resolution via product page

Caption: First Aid Decision Tree for Exposure Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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